Cas no 1072951-56-4 ((5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid)

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid structure
1072951-56-4 structure
Product Name:(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
CAS No:1072951-56-4
MF:C7H5BBrF3O3
MW:284.823012113571
MDL:MFCD11504857
CID:840010
PubChem ID:46736815
Update Time:2025-04-19

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID
    • (5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
    • [5-bromo-2-(trifluoromethoxy)phenyl]boronic acid
    • 5-Bromo-2-(trifluoromethoxy)phenylboronic acid
    • 5-BROMO-2-(TRIFLUOROMETHOXY)BENZENEBORONIC ACID
    • AKOS015834777
    • 1072951-56-4
    • (5-Bromo-2-(trifluoromethoxy)phenyl)boronicacid
    • PS-9734
    • MFCD11504857
    • GLPYFDWQKJBUGP-UHFFFAOYSA-N
    • CS-0038981
    • DTXSID50673889
    • MDL： MFCD11504857
    • Inchi： 1S/C7H5BBrF3O3/c9-4-1-2-6(15-7(10,11)12)5(3-4)8(13)14/h1-3,13-14H
    • InChI Key： GLPYFDWQKJBUGP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(B(O)O)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 283.94700
  • Monoisotopic Mass: 283.94672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.088 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 1.02750

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Security Information

  • HazardClass：IRRITANT

(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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